Cas no 63693-26-5 (6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-(methylsulfanyl)-1-benzothiophene-4,7-dione)

• Product Name: 6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-(methylsulfanyl)-1-benzothiophene-4,7-dione
• CAS No: 63693-26-5
• Molecular Formula: C₃₉H₆₆O₂S₂
• Molecular Weight: 631.07014
• CID: 960698
• PubChem ID: 194166

6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-(methylsulfanyl)-1-benzothiophene-4,7-dione Properties

Names and Identifiers

• 6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-(methylsulfanyl)-1-benzothiophene-4,7-dione
• 6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-methylsulfanyl-1-benzothiophene-4,7-dione
• caldariellaquinone
• 6-(3,7,11,15,19,23-Hexamethyltetracosyl)-5-methylthiobenzo(b)thiophen-4,7-quinone
• 6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-methylthiobenzo[b]thiophen-4,7-quinone
• AC1L4XPT
• AC1Q6BBD
• benzo[b]thiophene-4,7-dione, 6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-(methylthio)-
• CHEBI:73387
• NSC613256
• SureCN1061362
• NSC 301747
• Benzo[b]thiophen-4, 6-(3,7,11,15,19,23-hexamethyltetracosyl)-5-(methylthio)-
• SCHEMBL1061362
• DTXSID70980007
• 63693-26-5
• NSC301747
• Q27140480
• NSC-613256
• C20624
• NSC-301747

• InChIKey： GHRWXPXOBGRSHG-UHFFFAOYSA-N
• Inchi： InChI=1S/C39H66O2S2/c1-28(2)14-9-15-29(3)16-10-17-30(4)18-11-19-31(5)20-12-21-32(6)22-13-23-33(7)24-25-34-37(41)39-35(26-27-43-39)36(40)38(34)42-8/h26-33H,9-25H2,1-8H3
• SMILES： CC(C)CCCC(C)CCCC(C)CCCC(C)CCCC(C)CCCC(C)CCC1=C(C(=O)C2=C(C1=O)SC=C2)SC

Computed Properties

• Exact Mass: 630.45078
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 24
• Monoisotopic Mass: 630.45042369g/mol
• Heavy Atom Count: 43
• Complexity: 833
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids